3-(1H-tetrazol-1-yl)phenyl (2-methylphenoxy)acetate

• Molecular Formula: C16H14N4O3
• Molecular Weight: 310.31 g/mol
• IUPAC Name: [3-(tetrazol-1-yl)phenyl] 2-(2-methylphenoxy)acetate
• InChI: InChI=1S/C16H14N4O3/c1-12-5-2-3-8-15(12)22-10-16(21)23-14-7-4-6-13(9-14)20-11-17-18-19-20/h2-9,11H,10H2,1H3
• InChI Key: DDXAXMTWJJMUIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)OC2=CC=CC(=C2)N3C=NN=N3

Description

3-(1H-tetrazol-1-yl)phenyl (2-methylphenoxy)acetate is an organic compound that features a tetrazole ring attached to a phenyl group, which is further connected to a 2-methylphenoxyacetate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1H-tetrazol-1-yl)phenyl (2-methylphenoxy)acetate typically involves the following steps:

Formation of the Tetrazole Ring: The tetrazole ring can be synthesized using a [3+2] cycloaddition reaction between an azide and a nitrile.

Attachment to the Phenyl Group: The tetrazole ring is then attached to a phenyl group through a substitution reaction, often using a halogenated phenyl derivative.

Formation of the 2-Methylphenoxyacetate Moiety: The final step involves the esterification of the phenyl-tetrazole intermediate with 2-methylphenoxyacetic acid under acidic conditions.

Industrial Production Methods

Industrial production methods for this compound may involve the use of microwave-assisted synthesis to enhance reaction rates and yields. This method can be particularly useful for the cycloaddition step, where primary alcohols or aldehydes react with molecular iodine in the presence of ammonia to form nitrile intermediates .

Chemical Reactions Analysis

Types of Reactions

3-(1H-tetrazol-1-yl)phenyl (2-methylphenoxy)acetate undergoes various chemical reactions, including:

Oxidation: The tetrazole ring can be oxidized to form nitro derivatives.

Reduction: Reduction reactions can convert the tetrazole ring into amine derivatives.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions, such as nitration and halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and nitric acid.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a palladium catalyst are often used.

Substitution: Electrophilic aromatic substitution reactions typically use reagents like sulfuric acid, nitric acid, and halogens.

Major Products

Oxidation: Nitro derivatives of the tetrazole ring.

Reduction: Amine derivatives of the tetrazole ring.

Substitution: Halogenated or nitrated phenyl derivatives.

Scientific Research Applications

3-(1H-tetrazol-1-yl)phenyl (2-methylphenoxy)acetate has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a bioisostere of carboxylic acids, which can enhance the pharmacokinetic properties of drug molecules.

Materials Science: Its unique structural properties make it a candidate for use in the development of new materials with specific electronic or optical properties.

Biological Research: The compound’s ability to interact with various biological targets makes it useful in the study of enzyme inhibition and receptor binding.

Mechanism of Action

The mechanism of action of 3-(1H-tetrazol-1-yl)phenyl (2-methylphenoxy)acetate involves its interaction with specific molecular targets. The tetrazole ring can mimic the carboxylate group in biological systems, allowing it to bind to enzymes and receptors that typically interact with carboxylic acids . This interaction can inhibit enzyme activity or modulate receptor function, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

5-Phenyltetrazole: Similar in structure but lacks the 2-methylphenoxyacetate moiety.

1-Phenyl-1H-tetrazole: Another tetrazole derivative with different substituents on the phenyl ring.

Uniqueness

3-(1H-tetrazol-1-yl)phenyl (2-methylphenoxy)acetate is unique due to the presence of both the tetrazole ring and the 2-methylphenoxyacetate moiety. This combination provides distinct electronic and steric properties, making it a versatile compound for various applications .